Cas no 61646-05-7 (Carbamothioic acid, (1-methylethyl)-, O-(1-methylpropyl) ester)

• Product Name: Carbamothioic acid, (1-methylethyl)-, O-(1-methylpropyl) ester
• CAS No: 61646-05-7
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 471467
• PubChem ID: 71393774
• Update Time: 2025-04-19

Carbamothioic acid, (1-methylethyl)-, O-(1-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, (1-methylethyl)-, O-(1-methylpropyl) ester
• O-butan-2-yl N-propan-2-ylcarbamothioate
• 61646-05-7
• DTXSID30815523
• O-Butan-2-yl propan-2-ylcarbamothioate

• Inchi： 1S/C8H17NOS/c1-5-7(4)10-8(11)9-6(2)3/h6-7H,5H2,1-4H3,(H,9,11)
• InChI Key： XVWLAPKBOMMOOX-UHFFFAOYSA-N
• SMILES： S=C(NC(C)C)OC(C)CC

Computed Properties

• Exact Mass: 175.10321
• Monoisotopic Mass: 175.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 21.26